Cas no 2034561-81-2 (N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide)

• Product Name: N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide
• CAS No: 2034561-81-2
• MF: C₁₉H₁₇N₃OS
• MW: 335.4228
• CID: 5353668
• Update Time: 2025-10-28

N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-N-[(2-pyridin-3-ylpyridin-4-yl)methyl]benzamide
• N-([2,3'-bipyridin]-4-ylmethyl)-2-(methylthio)benzamide
• N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide

• Inchi： 1S/C19H17N3OS/c1-24-18-7-3-2-6-16(18)19(23)22-12-14-8-10-21-17(11-14)15-5-4-9-20-13-15/h2-11,13H,12H2,1H3,(H,22,23)
• InChI Key： LGUYKSIWCBCYIP-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C(N([H])C([H])([H])C1C([H])=C([H])N=C(C2=C([H])N=C([H])C([H])=C2[H])C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 406
• XLogP3: 2.7
• Topological Polar Surface Area: 80.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide

Introduction to N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide (CAS No. 2034561-81-2)

N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide, commonly referred to by its CAS number CAS No. 2034561-81-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a bipyridine moiety with a benzamide group and a methylsulfanyl substituent. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The synthesis of N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide involves a multi-step process that typically begins with the preparation of the bipyridine derivative. Researchers have employed various methodologies, including coupling reactions and nucleophilic substitutions, to achieve high yields and purity levels. The incorporation of the methylsulfanyl group adds versatility to the compound, enhancing its reactivity and stability under different conditions.

Recent studies have highlighted the potential of CAS No. 2034561-81-2 in the field of materials science, particularly in the development of advanced materials for electronic applications. The bipyridine moiety is known for its ability to coordinate with metal ions, making this compound a promising candidate for use in metal-organic frameworks (MOFs) and coordination polymers. Additionally, the benzamide group contributes to the compound's ability to form hydrogen bonds, further enhancing its utility in material synthesis.

In the pharmaceutical industry, N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide has shown potential as a lead compound for drug development. Its structure allows for modulation of pharmacokinetic properties, making it a valuable tool in medicinal chemistry research. Recent investigations have focused on its ability to inhibit specific enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders.

The methylsulfanyl group in this compound plays a crucial role in modulating its electronic properties and reactivity. Studies have demonstrated that this substituent enhances the compound's ability to act as a ligand in transition metal complexes, opening new avenues for catalytic applications. Furthermore, the compound's stability under various conditions makes it suitable for use in harsh chemical environments.

From an environmental perspective, researchers have explored the biodegradability and toxicity of CAS No. 2034561-81-2. Initial findings suggest that the compound exhibits low toxicity towards aquatic organisms, making it a safer alternative for certain industrial applications compared to traditional chemicals.

In conclusion, N-({[2,3'-bipyridine]-4-yl}methyl)-2-(methylsulfanyl)benzamide, identified by its CAS number CAS No. 2034561-81-2, represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.